Cas no 2172310-35-7 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid)
3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
- EN300-1486282
- 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid
- 2172310-35-7
-
- Inchi: 1S/C23H26N2O6/c1-2-30-15(11-22(27)28)12-24-21(26)13-25-23(29)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)
- InChI Key: HBQSATPJLBZWOI-UHFFFAOYSA-N
- SMILES: O(C(NCC(NCC(CC(=O)O)OCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 114Ų
3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486282-0.05g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-0.1g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-0.25g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-0.5g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-1.0g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-2.5g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-5.0g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-10.0g |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1486282-50mg |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 50mg |
$827.0 | 2023-09-28 | ||
| Enamine | EN300-1486282-100mg |
3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]butanoic acid |
2172310-35-7 | 100mg |
$867.0 | 2023-09-28 |
3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid
3-Ethoxy-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}acetamidobutanoic Acid
The compound with CAS No. 2172310-35-7, known as 3-ethoxy-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}acetamidobutanoic acid, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its intricate structure, which includes an ethoxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an acetamide moiety. The presence of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery systems, and material science.
Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The Fmoc group in this compound serves as a protective group for the amino functionality, ensuring precise control during synthesis. This feature has made it a valuable reagent in the construction of bioactive peptides and proteins.
The ethoxy group present in the molecule contributes to its solubility properties, enhancing its ability to dissolve in organic solvents. This characteristic is particularly advantageous in organic synthesis reactions where solubility is critical for reaction efficiency. Furthermore, the acetamide moiety introduces additional functionality, enabling the molecule to participate in various chemical transformations such as acylation or amidation reactions.
Recent advancements in medicinal chemistry have underscored the importance of designing molecules with multiple functional groups to target specific biological pathways. The 3-ethoxy-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}acetamidobutanoic acid compound exemplifies this approach by combining protective groups with reactive functionalities. This combination allows for the precise modulation of molecular properties, making it a promising candidate for drug discovery efforts.
In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its structure allows for the attachment of various ligands or targeting moieties, enabling selective delivery of therapeutic agents to specific tissues or cells. Additionally, its role as an intermediate in peptide synthesis has been explored in recent research, where it has been used to construct complex peptide sequences with high fidelity.
The synthesis of this compound involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. Key steps include the installation of the Fmoc group, the introduction of the ethoxy substituent, and the formation of the acetamide bond. Recent optimizations in synthetic protocols have improved the efficiency of these steps, making large-scale production more feasible.
From an environmental perspective, researchers have been exploring green chemistry approaches to synthesize this compound. By utilizing renewable feedstocks and catalytic processes, it is possible to reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.
In conclusion, 3-ethoxy-4-(2-{(9H-fluoren-9-yl)methoxycarbonylamino}acetamidobutanoic acid (CAS No. 2172310-35-7) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for constructing bioactive molecules and developing advanced drug delivery systems. As research continues to uncover new applications and optimize synthetic methods, this compound will likely play an increasingly important role in advancing modern medicine and materials science.
2172310-35-7 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)